4-bromo-1-ethyl-N-3-pyridinyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-bromo-1-ethyl-N-pyridin-3-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H11BrN4O/c1-2-16-7-9(12)10(15-16)11(17)14-8-4-3-5-13-6-8/h3-7H,2H2,1H3,(H,14,17)
• InChI Key: IOTBRODSCWHASA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)NC2=CN=CC=C2)Br
• Molecular Formula: C11H11BrN4O
• Molecular Weight: 295.14 g/mol

Description

4-bromo-1-ethyl-N-3-pyridinyl-1H-pyrazole-3-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a valuable tool for investigating various biological processes and mechanisms.

Mechanism of Action

The mechanism of action of 4-bromo-1-ethyl-N-3-pyridinyl-1H-pyrazole-3-carboxamide is not fully understood. However, it is believed to act as an inhibitor of various enzymes and proteins, including kinases and phosphatases. This compound has also been shown to have anti-inflammatory and anti-tumor properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-bromo-1-ethyl-N-3-pyridinyl-1H-pyrazole-3-carboxamide are varied and depend on the specific biological process or mechanism being studied. Some of the reported effects of this compound include inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-1-ethyl-N-3-pyridinyl-1H-pyrazole-3-carboxamide in lab experiments is its unique structure and properties, which make it a valuable tool for investigating various biological processes and mechanisms. However, there are also some limitations associated with the use of this compound, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are many potential future directions for research involving 4-bromo-1-ethyl-N-3-pyridinyl-1H-pyrazole-3-carboxamide. Some of the most promising areas of investigation include the development of new drugs and therapies for various diseases, the identification of new protein targets for drug development, and the investigation of the compound's potential as a tool for studying various biological processes and mechanisms. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 4-bromo-1-ethyl-N-3-pyridinyl-1H-pyrazole-3-carboxamide involves a multistep process that includes the reaction of various reagents and solvents. The most commonly used method for synthesizing this compound is the Suzuki-Miyaura cross-coupling reaction, which involves the coupling of an arylboronic acid with a halopyridine derivative.

Scientific Research Applications

4-bromo-1-ethyl-N-3-pyridinyl-1H-pyrazole-3-carboxamide has been extensively studied for its potential applications in scientific research. This compound has been used as a tool for investigating various biological processes, including protein-protein interactions, enzyme activity, and signal transduction pathways. It has also been used in the development of new drugs and therapies for various diseases.